![molecular formula C13H12FN5O B2642935 5-Fluoro-N-(1-pyrazin-2-ylazetidin-3-yl)pyridine-3-carboxamide CAS No. 2415599-05-0](/img/structure/B2642935.png)
5-Fluoro-N-(1-pyrazin-2-ylazetidin-3-yl)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Fluoro-N-(1-pyrazin-2-ylazetidin-3-yl)pyridine-3-carboxamide, also known as AZD-8055, is a potent and selective inhibitor of the mammalian target of rapamycin (mTOR). This compound has shown promising results in preclinical studies as a potential therapeutic agent for various cancers, including breast, prostate, and lung cancer.
Mechanism of Action
5-Fluoro-N-(1-pyrazin-2-ylazetidin-3-yl)pyridine-3-carboxamide is a selective inhibitor of mTOR, a protein kinase that plays a critical role in cell growth and proliferation. By inhibiting mTOR, this compound can block the downstream signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in preclinical studies. In addition to inhibiting mTOR signaling, this compound can also induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit angiogenesis, the process by which tumors develop their own blood supply.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Fluoro-N-(1-pyrazin-2-ylazetidin-3-yl)pyridine-3-carboxamide in lab experiments is its potency and selectivity for mTOR. This allows researchers to specifically target the mTOR pathway without affecting other signaling pathways. However, one limitation of this compound is its poor solubility, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for the development of 5-Fluoro-N-(1-pyrazin-2-ylazetidin-3-yl)pyridine-3-carboxamide as a therapeutic agent. One direction is to explore its use in combination with other cancer therapies, such as chemotherapy or radiation therapy. Another direction is to investigate its potential use in other diseases, such as neurodegenerative disorders or autoimmune diseases. Finally, further research is needed to optimize the formulation and administration of this compound to improve its efficacy and reduce its toxicity.
Synthesis Methods
The synthesis of 5-Fluoro-N-(1-pyrazin-2-ylazetidin-3-yl)pyridine-3-carboxamide involves a multi-step process that starts with the reaction of 2-bromo-5-fluoropyridine with 2-pyrazinecarboxylic acid to yield 5-fluoro-N-(1-pyrazin-2-yl)pyridine-3-carboxamide. This intermediate is then reacted with 3-azetidinone in the presence of a base to produce the final product, this compound.
Scientific Research Applications
5-Fluoro-N-(1-pyrazin-2-ylazetidin-3-yl)pyridine-3-carboxamide has been extensively studied in preclinical models of cancer and has shown promising results as a potential therapeutic agent. In vitro studies have demonstrated that this compound inhibits the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In vivo studies have also shown that this compound can inhibit tumor growth and improve survival in animal models of cancer.
Properties
IUPAC Name |
5-fluoro-N-(1-pyrazin-2-ylazetidin-3-yl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN5O/c14-10-3-9(4-16-5-10)13(20)18-11-7-19(8-11)12-6-15-1-2-17-12/h1-6,11H,7-8H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGRYBTDRJVMAPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=CN=C2)NC(=O)C3=CC(=CN=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.